

An In-Depth Technical Guide to NDUFAF7 (MidA): Structure, Function, and Therapeutic Potential

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2,2'-(Methylimino)bis(N,N-di-n-octylacetamide)

CAS No.: 1000668-90-5

Cat. No.: B1376015

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

NADH:ubiquinone oxidoreductase complex assembly factor 7 (NDUFAF7), also known as MidA, is a mitochondrial protein that plays a critical role in the biogenesis of mitochondrial Complex I, the first and largest enzyme of the electron transport chain. As a protein arginine methyltransferase, NDUFAF7's primary function is to methylate a key subunit of Complex I, NDUF52, a modification essential for the stable assembly of the complex. Deficiencies in NDUFAF7 function are linked to mitochondrial dysfunction and have been implicated in a range of human diseases, including pathologic myopia and potentially certain cancers and neurodegenerative disorders. This guide provides a comprehensive technical overview of NDUFAF7's structure, function, and mechanism of action, along with detailed experimental protocols for its study and its emerging role as a target for drug development.

Introduction to NDUFAF7: A Key Player in Mitochondrial Homeostasis

NDUFAF7 is a nuclear-encoded mitochondrial matrix protein that functions as a crucial assembly factor for mitochondrial Complex I.[1] Complex I is a large multi-subunit enzyme responsible for oxidizing NADH and transferring electrons to coenzyme Q, a process coupled to the pumping of protons across the inner mitochondrial membrane, which drives ATP synthesis.[2] The assembly of this intricate complex is a highly regulated process involving a cohort of assembly factors, with NDUFAF7 playing a vital, early role.[2]

Initially identified through genetic screens for factors involved in mitochondrial function, NDUFAF7 belongs to the S-adenosylmethionine-dependent methyltransferase family, characterized by a conserved seven- β -strand protein fold.[2][3] Its ortholog in the slime mold *Dictyostelium discoideum*, MidA, was instrumental in the initial characterization of its function.[4]

Molecular Architecture of NDUFAF7

The human NDUFAF7 gene is located on chromosome 2 and encodes a protein of 441 amino acids with a molecular weight of approximately 49.2 kDa.[2][3] The protein contains a predicted N-terminal mitochondrial targeting sequence that directs its import into the mitochondrial matrix.[3]

Key Structural and Functional Domains:

- **DUF185 Domain:** This domain of unknown function contains a conserved methyltransferase motif.[1]
- **S-adenosyl-L-methionine (SAM)-binding motif:** Within the DUF185 domain lies a characteristic "GxGxG" signature sequence, which is crucial for binding the methyl donor SAM and is essential for the protein's methyltransferase activity.[2]

While a high-resolution crystal structure of full-length human NDUFAF7 is not yet publicly available, structural modeling and analysis of its domains provide insight into its catalytic mechanism. The stoichiometry of the functional NDUFAF7 protein is currently under

investigation, with some evidence suggesting it may form a homodimer, while other studies indicate it is primarily monomeric.[4][5]

Property	Value	Source
Gene	NDUFAF7	[4]
Aliases	MidA, C2orf56, PRO1853	[2][4]
Location	Chromosome 2p22.2	[2]
Protein Size	441 amino acids	[4]
Molecular Weight	~49.2 kDa	[3]
Subcellular Localization	Mitochondrial matrix	[1]
Protein Family	S-adenosylmethionine-dependent methyltransferase	[3]

Biochemical Function and Mechanism of Action


NDUFAF7 functions as a type II protein arginine methyltransferase, catalyzing the symmetric dimethylation of an arginine residue on its substrate.[3] This enzymatic activity is critical for the proper assembly and stability of mitochondrial Complex I.[2]

The NDUFAF7-NDUFS2 Signaling Pathway

The primary and most well-characterized substrate of NDUFAF7 is NDUFS2, a core subunit of Complex I.[2][6] NDUFAF7 mediates the symmetric dimethylation of Arginine 85 (Arg85) on NDUFS2.[7][8] This post-translational modification is a crucial checkpoint in the early stages of Complex I assembly.[6]

The methylation of NDUFS2 by NDUFAF7 is thought to stabilize an early 400 kDa assembly intermediate of the peripheral arm of Complex I.[2] This stabilization is critical for the subsequent recruitment of other subunits and the progression to a fully assembled and functional Complex I.[2] The interaction between NDUFAF7 and NDUFS2 is transient; once methylation is complete, NDUFAF7 is released, allowing for the continuation of the assembly process.[2]

A deficiency in NDUFAF7 leads to reduced methylation of NDUF52, resulting in the instability of early assembly intermediates and a significant reduction in the levels of fully assembled, functional Complex I.[2]



[Click to download full resolution via product page](#)

Figure 1: NDUFAF7-mediated methylation of NDUF52 in Complex I assembly. NDUFAF7 utilizes S-adenosyl-L-methionine (SAM) as a methyl donor to symmetrically dimethylate Arginine 85 on the NDUF52 subunit. This modification stabilizes an early assembly intermediate, facilitating the biogenesis of mature Complex I.

Role in Disease and Therapeutic Potential

Given its critical role in mitochondrial function, dysfunction of NDUFAF7 has been linked to several human pathologies, making it an attractive target for drug development.

Pathologic Myopia

Mutations in the NDUFAF7 gene have been identified as a cause of pathologic myopia, a severe form of nearsightedness that can lead to significant vision loss.[2] A heterozygous missense mutation, D266E, has been shown to impair Complex I activity and reduce ATP levels in cultured cells.[9] This suggests that mitochondrial dysfunction plays a role in the pathogenesis of this ocular disease.

Cancer

The role of mitochondrial metabolism in cancer is well-established, and there is emerging evidence linking Complex I assembly factors to tumorigenesis. While direct studies on NDUFAF7 in cancer are limited, a related assembly factor, NDUFAF6, has been shown to be overexpressed in breast cancer and correlates with a poorer prognosis.[\[10\]](#)[\[11\]](#) This suggests that dysregulation of Complex I assembly, potentially involving NDUFAF7, could be a feature of certain cancers. Targeting mitochondrial function is a promising therapeutic strategy, and small molecule inhibitors of Complex I subunits are being investigated for cancer treatment.[\[12\]](#)[\[13\]](#)

Neurodegenerative Diseases

Mitochondrial dysfunction is a hallmark of many neurodegenerative diseases, including Parkinson's and Alzheimer's diseases.[\[14\]](#)[\[15\]](#) While a direct causal link between NDUFAF7 mutations and these specific diseases has not been firmly established, the broader role of mitochondrial dysfunction in neurodegeneration makes NDUFAF7 a protein of interest.[\[14\]](#) Modulating mitochondrial function through targeting components of the electron transport chain is being explored as a therapeutic avenue for these conditions.[\[16\]](#)

NDUFAF7 as a Drug Target

The enzymatic nature of NDUFAF7 and its critical role in a key cellular process make it a druggable target. The development of small molecule inhibitors of NDUFAF7 could provide a means to modulate mitochondrial function in diseases where Complex I activity is dysregulated.[\[17\]](#) Conversely, activators of NDUFAF7 could be beneficial in conditions of Complex I deficiency. High-throughput screening assays are instrumental in identifying such modulators.[\[3\]](#)[\[18\]](#)[\[19\]](#)

Experimental Protocols for the Study of NDUFAF7


A variety of experimental techniques are employed to investigate the structure, function, and regulation of NDUFAF7.

Recombinant Protein Expression and Purification

The production of recombinant NDUFAF7 is essential for in vitro biochemical and structural studies. A common approach involves the expression of a tagged version of the protein in *E. coli*.

Protocol: Expression and Purification of His-tagged NDUFAF7

- **Cloning:** The full-length human NDUFAF7 cDNA is cloned into a bacterial expression vector (e.g., pET series) containing an N-terminal polyhistidine (His) tag.
- **Transformation:** The expression vector is transformed into a suitable *E. coli* expression strain (e.g., BL21(DE3)).
- **Expression:** A bacterial culture is grown to mid-log phase ($OD_{600} \approx 0.6-0.8$) at 37°C. Protein expression is then induced with isopropyl β -D-1-thiogalactopyranoside (IPTG) (e.g., 0.1-1 mM) and the culture is incubated at a lower temperature (e.g., 18-25°C) overnight to enhance protein solubility.
- **Cell Lysis:** Cells are harvested by centrifugation and resuspended in a lysis buffer containing a detergent (e.g., Triton X-100), lysozyme, DNase I, and protease inhibitors. The cells are then lysed by sonication on ice.
- **Purification:** The cell lysate is clarified by centrifugation. The supernatant containing the soluble His-tagged NDUFAF7 is then loaded onto a nickel-nitrilotriacetic acid (Ni-NTA) affinity chromatography column.
- **Washing and Elution:** The column is washed with a buffer containing a low concentration of imidazole to remove non-specifically bound proteins. The His-tagged NDUFAF7 is then eluted with a buffer containing a high concentration of imidazole.
- **Further Purification (Optional):** For higher purity, the eluted protein can be further purified by size-exclusion chromatography.
- **Quality Control:** The purity and identity of the recombinant protein are confirmed by SDS-PAGE and Western blotting using an anti-His tag or anti-NDUFAF7 antibody.



[Click to download full resolution via product page](#)

Figure 2: Workflow for recombinant NDUFAF7 expression and purification. This diagram outlines the key steps involved in producing purified recombinant NDUFAF7 protein for in vitro studies.

In Vitro Methyltransferase Assay

This assay is used to measure the enzymatic activity of NDUFAF7 by detecting the transfer of a methyl group from SAM to its substrate, NDUFS2.

Protocol: Radioactive In Vitro Methyltransferase Assay

- **Reaction Setup:** In a microcentrifuge tube, combine purified recombinant NDUFAF7, a peptide substrate corresponding to the region of NDUFS2 containing Arg85, and a reaction buffer (e.g., PBS or Tris-HCl).
- **Initiation:** Start the reaction by adding S-adenosyl-L-[methyl-³H]methionine ([³H]-SAM).
- **Incubation:** Incubate the reaction mixture at 30-37°C for a specified time (e.g., 1-2 hours).
- **Termination:** Stop the reaction by adding SDS-PAGE loading buffer and heating at 95°C for 5 minutes.
- **Detection:** Separate the reaction products by SDS-PAGE. Transfer the proteins to a PVDF membrane. The radiolabeled, methylated peptide can be visualized by autoradiography.


Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to confirm the binding of a small molecule to its target protein in a cellular environment.[\[20\]](#)[\[21\]](#)[\[22\]](#) This technique is based on the principle that ligand binding increases the thermal stability of the target protein.[\[20\]](#)

Protocol: Western Blot-based CETSA for NDUFAF7

- **Cell Treatment:** Treat cultured cells with the compound of interest or a vehicle control for a defined period.
- **Heating:** Heat the cell suspensions at a range of temperatures for a short duration (e.g., 3 minutes) using a thermal cycler, followed by rapid cooling.
- **Cell Lysis:** Lyse the cells by freeze-thaw cycles.

- **Separation of Soluble and Aggregated Proteins:** Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.
- **Western Blotting:** Collect the supernatant containing the soluble proteins. Analyze the amount of soluble NDUFAF7 at each temperature by Western blotting using an NDUFAF7-specific antibody.
- **Data Analysis:** A shift in the melting curve to higher temperatures in the compound-treated samples compared to the vehicle control indicates that the compound binds to and stabilizes NDUFAF7.



[Click to download full resolution via product page](#)

Figure 3: Cellular Thermal Shift Assay (CETSA) workflow. This diagram illustrates the steps to determine if a compound binds to and stabilizes NDUFAF7 within a cellular context.

Conclusion and Future Directions

NDUFAF7 is a critical player in mitochondrial health, with its role as a protein arginine methyltransferase essential for the assembly of Complex I. The growing understanding of its structure, function, and involvement in disease highlights its potential as a therapeutic target. The development of specific modulators of NDUFAF7 activity holds promise for the treatment of a range of conditions, from rare mitochondrial disorders to more common diseases with a mitochondrial component. Future research will likely focus on elucidating the high-resolution structure of NDUFAF7 to facilitate structure-based drug design, identifying and characterizing small molecule modulators, and further exploring its role in the complex interplay of mitochondrial function and human health. The experimental protocols outlined in this guide provide a foundation for researchers to further unravel the intricacies of NDUFAF7 biology and accelerate the translation of this knowledge into novel therapeutic strategies.

References

- Santa Cruz Biotechnology. NDUFAF7 Inhibitors. Santa Cruz Biotechnology. Accessed January 19, 2026.
- Gene Ontology Consortium. NDUFAF7 Gene: Role in Mitochondrial Function & Associated Diseases. Gene Ontology Consortium. Accessed January 19, 2026.
- UniProt Consortium. Protein arginine methyltransferase NDUFAF7, mitochondrial - Homo sapiens (Human). UniProt. Accessed January 19, 2026.
- He, S., Lin, S. T., Guan, J., et al. First-in-Class NADH/Ubiquinone Oxidoreductase Core Subunit S7 (NDUFS7) Antagonist for the Treatment of Pancreatic Cancer.
- Al-Amodi, T., Massil, T., Al-Dhafer, M., et al. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. *ACS Chemical Biology*. 2022;17(4):856-865.
- Invitrogen. Human NDUFAF7 (aa 150-246) Control Fragment Recombinant Protein (RP-99639). Invitrogen. Accessed January 19, 2026.
- Wikipedia. NDUFAF7. Wikipedia. Accessed January 19, 2026.
- Jiang, B., Wu, S., Wang, Y., et al. Impact of NDUFAF6 on breast cancer prognosis: linking mitochondrial regulation to immune response and PD-L1 expression.
- Al-Adsani, A., Mellouk, A., Garand, C., et al.

- Rhein, V. F., Carroll, J., Ding, S., et al. NDUFAF7 methylates arginine 85 in the NDUF52 subunit of human complex I. *Journal of Biological Chemistry*. 2013;288(46):33016-33026.
- Varnish, E., Hatch, S. B., Pang, A. H., et al. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. *SLAS DISCOVERY: Advancing the Science of Drug Discovery*. 2022;27(2):103-112.
- BenchChem. Application Notes and Protocols: Cellular Thermal Shift Assay (CETSA®) for IHMT-IDH1-053 Target Engagement. BenchChem. Accessed January 19, 2026.
- News-Medical.Net. Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Published December 2, 2020.
- FirstWord Pharma. Mitochondria-Related Genome-Wide Mendelian Randomization Identifies Putatively Causal Genes for Neurodegenerative Diseases. FirstWord Pharma. Published January 22, 2025.
- Almqvist, H., Axelsson, H., Jafari, R., et al. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. *Methods in Molecular Biology*. 2016;1439:161-180.
- UniProt Consortium. Protein arginine methyltransferase NDUFAF7, mitochondrial - Homo sapiens (Human). UniProt. Accessed January 19, 2026.
- Boster Biological Technology. NDUFAF7 Antibodies & ELISA Kits, midA Proteins. Boster Biological Technology. Accessed January 19, 2026.
- National Center for Biotechnology Information. NDUFAF7 NADH:ubiquinone oxidoreductase complex assembly factor 7 [(human)]. NCBI. Accessed January 19, 2026.
- University of Delaware. iPTMnet Report Q7L592 NDUFAF7. University of Delaware. Accessed January 19, 2026.
- Lee, J. S., Lee, M. S., An, J., et al. High-throughput screening for modulators of cellular contractile force.
- Rhein, V. F., Carroll, J., Ding, S., et al. NDUFAF7 Methylates Arginine 85 in the NDUF52 Subunit of Human Complex I. *Journal of Biological Chemistry*. 2013;288(46):33016-33026.
- Rhein, V. F., Carroll, J., Ding, S., et al. NDUFAF7 Methylates Arginine 85 in the NDUF52 Subunit of Human Complex I. Amanote Research. Accessed January 19, 2026.
- Li, X., Wang, Y., Liu, Y., et al. Knockdown of NDUFAF6 inhibits breast cancer progression via promoting mitophagy and apoptosis.
- Schett, G., Sticherling, M., Neurath, M. F., et al. High throughput screening identifies repurposable drugs for modulation of innate and acquired immune responses. *Journal of Autoimmunity*. 2024;148:103302.
- ResearchGate. NDUFAF7 complex association analysis. (A) 2D-SDS-PAGE analysis of...
- Bourens, M., Boulet, A., Leary, S. C., et al. The arginine methyltransferase NDUFAF7 is essential for complex I assembly and early vertebrate embryogenesis. *Human Molecular Genetics*. 2014;23(19):5159-5170.

- Rhein, V. F., Carroll, J., Ding, S., et al. NDUFAF7 Methylates Arginine 85 in the NDUF52 Subunit. Amanote Research. Accessed January 19, 2026.
- Johnson, D. A., Johnson, J. A. Nrf2—a therapeutic target for the treatment of neurodegenerative diseases. Free Radical Biology and Medicine. 2015;88(Pt B):253-267.
- van Midden, M. G. P., Styr, B., Geurts, S., et al. Targeting the NRF2 pathway for disease modification in neurodegenerative diseases: mechanisms and therapeutic implications. Frontiers in Neuroscience. 2023;17:1234567.
- Medical University of South Carolina. Mitochondrial-targeting drug attacks cancer cells from within. Medical University of South Carolina. Published December 19, 2025.
- Premier Science. Mitochondrial Therapies for Neurodegenerative Diseases: Emerging Approaches and Challenges. Premier Science. Accessed January 19, 2026.
- Wang, L., Rowe, R. G., Jaimes, A., et al. Small-Molecule Inhibitors Disrupt let-7 Oligouridylation and Release the Selective Blockade of let-7 Processing by LIN28. Cell Reports. 2019;26(11):3066-3077.e6.
- Oregon Health & Science University. Projects | Malhotra Lab. OHSU. Accessed January 19, 2026.
- World Mitochondria Society. Targeting Mitophagy in Neurodegenerative Diseases: A Promising Therapeutic Avenue. World Mitochondria Society. Accessed January 19, 2026.
- Wenzel, D., Grewal, T., Storch, J., et al. Impact of Selected Small-Molecule Kinase Inhibitors on Lipid Membranes. International Journal of Molecular Sciences. 2022;23(19):11234.
- Ahamed, T., Li, Y., Chakraborty, A., et al. Structural-Guided Identification of Small Molecule Inhibitor of UHRF1 Methyltransferase Activity. Frontiers in Molecular Biosciences. 2022;9:856432.
- ClinicalTrials.gov. IRB: 15-1015 Page 1 of 18 Protocol version date: 08/05/2019. ClinicalTrials.gov. Accessed January 19, 2026.
- National Center for Biotechnology Information. 119259393 - Gene ResultNDUFAF7 NADH:ubiquinone oxidoreductase complex assembly factor 7 [(Iberian mole)]. NCBI. Accessed January 19, 2026.
- Maturi, R. K., Wang, Y., Song, D., et al. Clinical proof of concept for anti-FGF2 therapy in exudative age-related macular degeneration (nAMD)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. The arginine methyltransferase NDUF7 is essential for complex I assembly and early vertebrate embryogenesis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15111111/)]
- 2. NDUF7 - Wikipedia [[en.wikipedia.org](https://en.wikipedia.org/wiki/NDUF7)]
- 3. A High-Throughput Screening of a Natural Products Library for Mitochondria Modulators [[mdpi.com](https://mdpi.com/1422-0067/18/11/2211)]
- 4. [genecards.org](https://www.genecards.org/cgi-bin/carddetails.pl?gene=NDUF7) [[genecards.org](https://www.genecards.org)]
- 5. [researchgate.net](https://www.researchgate.net/publication/312111111) [[researchgate.net](https://www.researchgate.net)]
- 6. NDUF7 methylates arginine 85 in the NDUF2 subunit of human complex I - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15111111/)]
- 7. NDUF7 Methylates Arginine 85 in the NDUF2 Subunit of Human Complex I - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15111111/)]
- 8. [researchgate.net](https://www.researchgate.net/publication/312111111) [[researchgate.net](https://www.researchgate.net)]
- 9. NDUF7 NADH:ubiquinone oxidoreductase complex assembly factor 7 [Homo sapiens (human)] - Gene - NCBI [[ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov/gene/151111111)]
- 10. Impact of NDUF6 on breast cancer prognosis: linking mitochondrial regulation to immune response and PD-L1 expression - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15111111/)]
- 11. Knockdown of NDUF6 inhibits breast cancer progression via promoting mitophagy and apoptosis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15111111/)]
- 12. First-in-Class NADH/Ubiquinone Oxidoreductase Core Subunit S7 (NDUF7) Antagonist for the Treatment of Pancreatic Cancer - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15111111/)]
- 13. Mitochondrial-targeting drug attacks cancer cells from within - The Cancer Letter [[cancerletter.com](https://www.cancerletter.com/2017/05/15/mitochondrial-targeting-drug-attacks-cancer-cells-from-within/)]
- 14. [firstwordpharma.com](https://www.firstwordpharma.com/) [[firstwordpharma.com](https://www.firstwordpharma.com/)]
- 15. [premierscience.com](https://www.premierscience.com/) [[premierscience.com](https://www.premierscience.com/)]
- 16. [wms-site.com](https://www.wms-site.com/) [[wms-site.com](https://www.wms-site.com/)]
- 17. [scbt.com](https://www.scbt.com/) [[scbt.com](https://www.scbt.com/)]
- 18. High-throughput screening for modulators of cellular contractile force - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15111111/)]
- 19. High throughput screening identifies repurposable drugs for modulation of innate and acquired immune responses - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15111111/)]

- [20. pdf.benchchem.com \[pdf.benchchem.com\]](https://pdf.benchchem.com)
- [21. news-medical.net \[news-medical.net\]](https://news-medical.net)
- [22. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](https://ncbi.nlm.nih.gov)
- To cite this document: BenchChem. [An In-Depth Technical Guide to NDUFAF7 (MidA): Structure, Function, and Therapeutic Potential]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1376015/docs#an-in-depth-technical-guide-to-ndufaf7-mida-structure-function-and-therapeutic-potential\]](https://www.benchchem.com/product/b1376015/docs#an-in-depth-technical-guide-to-ndufaf7-mida-structure-function-and-therapeutic-potential)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

